Cas no 2034403-87-5 (N-[3-hydroxy-3-(oxan-4-yl)propyl]-5-methylthiophene-2-sulfonamide)

• Product Name: N-[3-hydroxy-3-(oxan-4-yl)propyl]-5-methylthiophene-2-sulfonamide
• CAS No: 2034403-87-5
• MF: C₁₃H₂₁NO₄S₂
• MW: 319.4401
• CID: 5350540
• Update Time: 2025-06-12

N-[3-hydroxy-3-(oxan-4-yl)propyl]-5-methylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[3-hydroxy-3-(oxan-4-yl)propyl]-5-methylthiophene-2-sulfonamide
• N-(3-hydroxy-3-(tetrahydro-2H-pyran-4-yl)propyl)-5-methylthiophene-2-sulfonamide

• Inchi： 1S/C13H21NO4S2/c1-10-2-3-13(19-10)20(16,17)14-7-4-12(15)11-5-8-18-9-6-11/h2-3,11-12,14-15H,4-9H2,1H3
• InChI Key： RJVYLOBYVKKVTN-UHFFFAOYSA-N
• SMILES： S(C1=C([H])C([H])=C(C([H])([H])[H])S1)(N([H])C([H])([H])C([H])([H])C([H])(C1([H])C([H])([H])C([H])([H])OC([H])([H])C1([H])[H])O[H])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 390
• XLogP3: 1.6
• Topological Polar Surface Area: 112

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on N-[3-hydroxy-3-(oxan-4-yl)propyl]-5-methylthiophene-2-sulfonamide

Introduction to N-[3-hydroxy-3-(oxan-4-yl)propyl]-5-methylthiophene-2-sulfonamide (CAS No. 2034403-87-5)

N-[3-hydroxy-3-(oxan-4-yl)propyl]-5-methylthiophene-2-sulfonamide, identified by its CAS number 2034403-87-5, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural uniqueness of this molecule, particularly its incorporation of a thiophene ring and an oxane moiety, contributes to its distinctive chemical properties and potential therapeutic applications.

The molecular structure of N-[3-hydroxy-3-(oxan-4-yl)propyl]-5-methylthiophene-2-sulfonamide consists of a thiophene core substituted with a sulfonamide group at the 2-position and an aliphatic chain terminated by a hydroxyl group, which is further modified by an oxane ring. This configuration imparts both flexibility and rigidity to the molecule, enabling it to interact with biological targets in a specific manner. The presence of the oxane ring, in particular, enhances the solubility and bioavailability of the compound, making it more suitable for pharmaceutical applications.

In recent years, there has been growing interest in thiophene derivatives due to their wide range of biological activities. Thiophenes are heterocyclic compounds that are known for their antimicrobial, anti-inflammatory, and anticancer properties. Among these derivatives, N-[3-hydroxy-3-(oxan-4-yl)propyl]-5-methylthiophene-2-sulfonamide has shown particular promise in preclinical studies. Its ability to modulate various biological pathways has led researchers to explore its potential as a lead compound for the development of novel therapeutic agents.

The synthesis of N-[3-hydroxy-3-(oxan-4-yl)propyl]-5-methylthiophene-2-sulfonamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The key steps include the formation of the thiophene sulfonamide core, followed by the introduction of the aliphatic chain and the oxane ring. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently. These methods not only enhance the synthetic pathway but also improve the overall quality of the final product.

The pharmacological profile of N-[3-hydroxy-3-(oxan-4-yl)propyl]-5-methylthiophene-2-sulfonamide has been extensively studied in various in vitro and in vivo models. Research indicates that this compound exhibits significant inhibitory activity against several enzymes and receptors involved in disease pathways. For instance, studies have demonstrated its potential as an inhibitor of certain kinases that are implicated in cancer progression. Additionally, its interaction with other biological targets suggests possible applications in treating inflammatory disorders and neurodegenerative diseases.

The use of computational modeling and molecular docking techniques has further advanced the understanding of how N-[3-hydroxy-3-(oxan-4-yl)propyl]-5-methylthiophene-2-sulfonamide interacts with biological targets. These studies have provided valuable insights into its binding affinity and mode of action, which are crucial for optimizing its therapeutic potential. By leveraging computational tools, researchers can predict the efficacy and selectivity of this compound, thereby accelerating the drug discovery process.

In conclusion, N-[3-hydroxy-3-(oxan-4-yll)propyl]-5-methylthiophene-2-sulfonamide(CAS No. 2034403-87-5) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it an attractive candidate for further research and development. As our understanding of its mechanisms of action continues to grow, so too will its potential as a therapeutic agent. The ongoing studies in this field are likely to yield new insights into its applications across various medical conditions.